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Compound of Interest

Compound Name: l-Menthyl lactate

Cat. No.: B1212839 Get Quote

Technical Support Center: l-Menthyl Lactate
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to address

the faint odor associated with l-Menthyl lactate in sensitive applications.

Frequently Asked Questions (FAQs)
Q1: What is the typical odor profile of l-Menthyl lactate?

A1: l-Menthyl lactate is characterized by a faint, mild, and fresh minty odor.[1][2][3] Some

evaluations also describe subtle notes that are slightly grassy, or reminiscent of tobacco and

chamomile.[4][5][6] It is significantly less intense than the odor of its precursor, l-menthol.[7]

Q2: What is the source of the faint odor in l-Menthyl lactate?

A2: The faint odor is an inherent characteristic of the l-Menthyl lactate molecule itself.

However, the perceived intensity can be influenced by the purity of the material. Commercial

grades may contain trace amounts of starting materials, primarily l-menthol, which is volatile

and has a strong minty odor.[8][9] Other potential sources include byproducts from the

synthesis process, such as higher lactoyl esters of menthyl lactate.[8][10][11]

Q3: Why is it critical to reduce this faint odor in certain applications?
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A3: In sensitive applications such as high-end cosmetics, pharmaceuticals, or "fragrance-free"

product lines, even a faint characteristic odor can be undesirable. Reducing the odor is crucial

to maintain the intended scent profile of the final formulation or to achieve true odor neutrality.

[4][7]

Q4: Is l-Menthyl lactate chemically stable in typical formulations?

A4: Yes, l-Menthyl lactate is generally stable under normal storage and use conditions.[5] It

maintains its stability within a pH range of 4 to 8, making it suitable for a wide variety of

cosmetic and pharmaceutical formulations.[1][7] Instability outside this pH range could

potentially lead to degradation and the development of off-odors.

Troubleshooting Guide
Q1: The l-Menthyl lactate in my formulation has a stronger minty odor than anticipated. What

is the likely cause and solution?

A1: A stronger-than-expected minty odor is typically linked to the purity of the l-Menthyl lactate
used.

Possible Cause: The grade of l-Menthyl lactate may contain residual l-menthol from the

synthesis process.[8] L-menthol is highly volatile and possesses a much stronger odor profile

than l-Menthyl lactate.

Troubleshooting Steps:

Verify Purity: Contact your supplier for a certificate of analysis (CoA) to confirm the purity

and check for levels of residual reactants like menthol. Commercial grades can have

purities of ≥97%.[12]

Source Higher Purity Grade: Procure a higher purity grade of l-Menthyl lactate with lower

specified limits for volatile impurities.

Purification: If sourcing a higher grade is not feasible, consider implementing a purification

step, such as recrystallization, to remove volatile impurities.
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Q2: How can I eliminate the inherent faint odor of l-Menthyl lactate for a completely

"fragrance-free" product?

A2: To eliminate the residual inherent odor for highly sensitive applications, molecular

encapsulation or adsorption methods are recommended.

Possible Cause: The intrinsic, albeit faint, odor of the l-Menthyl lactate molecule itself is

detectable.

Troubleshooting Steps:

Odor Encapsulation with Cyclodextrins: Incorporate a water-soluble, uncomplexed

cyclodextrin (e.g., hydroxypropyl-beta-cyclodextrin) into the aqueous phase of your

formulation. Cyclodextrins can encapsulate the l-Menthyl lactate molecules, effectively

trapping the volatile odor compounds and reducing their release into the headspace.[13]

[14][15]

Adsorption: Introduce a high-purity adsorbent material, such as activated carbon or silica,

into the formulation process. This is more suitable for processing steps where the

adsorbent can be subsequently filtered out.

Q3: I've observed that the odor in my formulation containing l-Menthyl lactate changes or

intensifies over time. What could be causing this?

A3: While l-Menthyl lactate is generally stable, a change in odor over time suggests a

potential chemical interaction or degradation within your specific formulation.

Possible Cause:

The formulation's pH may have shifted to outside the stable 4-8 range, leading to

hydrolysis or other degradation pathways.[16]

An interaction with another reactive ingredient in the formulation may be occurring.

Troubleshooting Steps:
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Monitor pH: Conduct a stability study and monitor the pH of the formulation over time. If a

shift is observed, the buffering capacity of the system may need to be adjusted.

Assess Ingredient Compatibility: Systematically evaluate the compatibility of l-Menthyl
lactate with each individual ingredient in the formulation to identify any potential adverse

reactions.

Data Presentation
Table 1: Physicochemical Properties of l-Menthyl Lactate

Property Value

CAS Number 61597-98-6 / 59259-38-0[4][17]

Molecular Formula C₁₃H₂₄O₃[4]

Molecular Weight 228.33 g/mol [4][5]

Appearance White crystalline powder or fused solid[1][3][4]

Odor Profile
Faint, mild, cool, minty; may have slight

grassy/tobacco notes[2][4][5]

Solubility
Slightly soluble in water; soluble in ethanol, oils,

and glycols[4][7][17]

pH Stability Stable in a pH range of 4-8[1][7]

Table 2: Recommended Application Levels of l-Menthyl Lactate
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Application
Recommended Concentration (mg/kg or
%)

Beverages 1 - 20 mg/kg[4]

Chewing Gum 500 - 2000 mg/kg[4]

Confectionery 15 - 500 mg/kg[4]

Toothpaste / Mouthwash 10 - 1000 mg/kg[4]

Creams / Lotions 0.1% - 3%[7]

Experimental Protocols
Protocol 1: Purification of l-Menthyl Lactate by Recrystallization

This protocol describes a general method for purifying l-Menthyl lactate to reduce odor-

causing impurities like residual l-menthol.

Solvent Selection: Based on solubility data, a suitable solvent system is ethanol and water. l-
Menthyl lactate is soluble in ethanol and only slightly soluble in water.[4][7]

Dissolution: Gently warm the minimum required amount of ethanol to 40-50°C. Add the l-
Menthyl lactate powder to the warm ethanol and stir until it is completely dissolved.

Precipitation: Slowly add deionized water (the anti-solvent) dropwise to the stirred ethanol

solution at room temperature. Continue adding water until a persistent cloudiness (incipient

precipitation) is observed.

Crystallization: Cover the container and allow it to cool slowly to room temperature, then

transfer it to a 4°C refrigerator for several hours to maximize crystal formation.

Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

Washing: Wash the crystals on the filter with a small amount of ice-cold deionized water to

remove any remaining soluble impurities.
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Drying: Dry the purified crystals under a vacuum at a low temperature (e.g., 30-35°C) until a

constant weight is achieved. The resulting crystals should have a reduced odor profile.

Protocol 2: Odor Reduction in an Aqueous Formulation via Cyclodextrin Encapsulation

This protocol details the steps for incorporating cyclodextrins to mask the inherent odor of l-
Menthyl lactate.

Cyclodextrin Selection: Choose a highly water-soluble cyclodextrin derivative, such as

Hydroxypropyl-β-cyclodextrin (HP-β-CD), for optimal performance.

Preparation of Cyclodextrin Solution: Prepare the aqueous phase of your formulation. While

stirring, slowly add the selected cyclodextrin powder to the water until fully dissolved. A

typical starting concentration for the cyclodextrin is 1-5% w/w.

Preparation of l-Menthyl Lactate Premix: As l-Menthyl lactate has low water solubility, pre-

dissolve it in a suitable co-solvent (e.g., propylene glycol or ethanol) that is compatible with

the final formulation. A typical usage level is 0.1-2.0%.[17]

Complexation: Slowly add the l-Menthyl lactate premix to the stirring cyclodextrin solution.

Equilibration: Continue to stir the mixture at room temperature for at least 60 minutes to

allow for the formation of the inclusion complex between the l-Menthyl lactate and the

cyclodextrin molecules.

Formulation Completion: Proceed with adding the remaining ingredients of your formulation

to this aqueous phase. The encapsulated l-Menthyl lactate will now exhibit a significantly

reduced odor.
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Faint Odor Detected in
 l-Menthyl Lactate Formulation

Is the odor stronger
 than expected (e.g., minty)?
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 to be 'Fragrance-Free'?

Did the odor develop
 or change over time?

No

Cause: Impurities
(e.g., residual l-menthol)

Yes

No

Cause: Inherent Odor
 of l-Menthyl lactate

Yes

Cause: Potential Degradation
 or Ingredient Interaction
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Solution:
1. Verify Purity (CoA)

2. Source Higher Grade
3. Purify via Recrystallization

Solution:
1. Encapsulate with Cyclodextrins

2. Use Adsorbents

Solution:
1. Check Formulation pH (Stable 4-8)

2. Conduct Ingredient Compatibility Study

Click to download full resolution via product page

Caption: Troubleshooting workflow for diagnosing and resolving odor issues.
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Before Encapsulation
After Encapsulation

l-Menthyl Lactate
(Volatile/Odorous)

Odor Molecules
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Cyclodextrin
(Hydrophilic Exterior,
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Click to download full resolution via product page

Caption: Mechanism of odor reduction via cyclodextrin encapsulation.
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Impure l-Menthyl Lactate

1. Dissolve in minimum
 hot ethanol (40-50°C)

2. Add deionized water
 dropwise until cloudy

3. Cool slowly to 4°C
 to form crystals

4. Isolate crystals via
 vacuum filtration

5. Wash crystals with
 ice-cold water

6. Dry under vacuum
 at low heat (~35°C)

Purified l-Menthyl Lactate
(Reduced Odor)

Click to download full resolution via product page

Caption: Workflow for purification of l-Menthyl lactate by recrystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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